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Compound Name: Acetyl Tributyl Citrate

Cat. No.: B1666534 Get Quote

Introduction

Acetyl Tributyl Citrate (ATBC) is an environmentally friendly plasticizer increasingly used as a

substitute for phthalates in a variety of medical-grade polymers, such as polyvinyl chloride

(PVC) and polyurethane.[1][2] Its function is to impart flexibility and durability to otherwise rigid

materials. Given its direct or indirect contact with patients, medical devices containing ATBC

must undergo rigorous biocompatibility testing to ensure patient safety. This involves a series of

in vitro and in vivo tests designed to detect potential adverse biological reactions. The

International Organization for Standardization (ISO) 10993 series of standards provides a

framework for evaluating the biocompatibility of medical devices.[3]

This document outlines the key biocompatibility tests for ATBC-containing medical devices,

providing detailed protocols and data interpretation guidelines in accordance with ISO 10993.

Biocompatibility Testing Workflow for ATBC-Containing Medical Devices

The biological evaluation of an ATBC-containing medical device should follow a structured

approach, beginning with material characterization and proceeding through a series of tiered

tests.
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Phase 1: Initial Assessment

Phase 2: In Vitro Testing

Phase 3: In Vivo Testing

Phase 4: Final Evaluation

Device & Material Characterization
(ATBC concentration, leachables)

ISO 10993-5
Cytotoxicity

Literature Review
(Existing ATBC toxicity data)

ISO 10993-10
Irritation & Skin Sensitization

If cytotoxic potential is low or acceptable

ISO 10993-11
Systemic Toxicity (Acute)

Risk Assessment
(Overall Biocompatibility)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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